Cas no 1354029-01-8 ((S)-2-Amino-N-[2-(benzyl-cyclopropyl-amino)-cyclohexyl]-propionamide)

• Product Name: (S)-2-Amino-N-[2-(benzyl-cyclopropyl-amino)-cyclohexyl]-propionamide
• CAS No: 1354029-01-8
• MF: C₁₉H₂₉N₃O
• MW: 315.453064680099
• CID: 2159070
• Update Time: 2025-06-03

(S)-2-Amino-N-[2-(benzyl-cyclopropyl-amino)-cyclohexyl]-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-[2-(benzyl-cyclopropyl-amino)-cyclohexyl]-propionamide
• AM97333
• (S)-2-Amino-N-[2-(benzylcyclopropylamino)cyclohexyl]propanamide
• (S)-2-Amino-N-[2-(benzyl-cyclopropyl-amino)-cyclohexyl]-propionamide

• Inchi： 1S/C19H29N3O/c1-14(20)19(23)21-17-9-5-6-10-18(17)22(16-11-12-16)13-15-7-3-2-4-8-15/h2-4,7-8,14,16-18H,5-6,9-13,20H2,1H3,(H,21,23)/t14-,17?,18?/m0/s1
• InChI Key： UMGDQPUHAYHDGC-NNGSBXSVSA-N
• SMILES： O=C([C@H](C)N)NC1CCCCC1N(CC1C=CC=CC=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 390
• Topological Polar Surface Area: 58.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-N-[2-(benzyl-cyclopropyl-amino)-cyclohexyl]-propionamide

Recent Advances in the Study of (S)-2-Amino-N-[2-(benzyl-cyclopropyl-amino)-cyclohexyl]-propionamide (CAS: 1354029-01-8)

The compound (S)-2-Amino-N-[2-(benzyl-cyclopropyl-amino)-cyclohexyl]-propionamide (CAS: 1354029-01-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this molecule, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of (S)-2-Amino-N-[2-(benzyl-cyclopropyl-amino)-cyclohexyl]-propionamide, which contribute to its selective binding affinity for specific biological targets. The molecule's chiral center and cyclopropyl moiety are particularly noteworthy, as they enhance its stability and interaction with target proteins. Researchers have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to elucidate these interactions at the atomic level.

In vitro and in vivo studies have demonstrated promising results for this compound in modulating key signaling pathways involved in inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that (S)-2-Amino-N-[2-(benzyl-cyclopropyl-amino)-cyclohexyl]-propionamide exhibits potent inhibitory effects on specific kinases implicated in autoimmune disorders, with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for developing novel therapeutics.

The synthesis of (S)-2-Amino-N-[2-(benzyl-cyclopropyl-amino)-cyclohexyl]-propionamide has also seen significant advancements. Recent protocols have optimized the enantioselective synthesis, achieving higher yields and purity through innovative catalytic systems. These improvements are crucial for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Ongoing research is focused on addressing these gaps, with particular emphasis on its metabolic stability and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (S)-2-Amino-N-[2-(benzyl-cyclopropyl-amino)-cyclohexyl]-propionamide represents a compelling case study in the intersection of chemical synthesis and biological activity. Its unique properties and promising preclinical data position it as a molecule of significant interest for future drug development efforts in inflammatory and neurodegenerative diseases.